Cas no 150536-26-8 (Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl-)

• Product Name: Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl-
• CAS No: 150536-26-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 99855
• PubChem ID: 15148620
• Update Time: 2025-04-18

Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl-
• Isoxazole, 4-(3-methoxypropyl)-3,5-dimethyl- (9CI)
• 4-(3-Methoxypropyl)-3,5-dimethylisoxazole
• 4-(3-METHOXYPROPYL)-3,5-DIMETHYL-1,2-OXAZOLE
• Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl-(9ci)
• 150536-26-8

• Inchi： 1S/C9H15NO2/c1-7-9(5-4-6-11-3)8(2)12-10-7/h4-6H2,1-3H3
• InChI Key： FWUYSTXHJKRWCL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CCCOC

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26